Cas no 1117-61-9 (D-Citronellol)

D-Citronellol Properties

Names and Identifiers

• 6-Octen-1-ol,3,7-dimethyl-, (3R)-
• (R)-(+)-BETA-CITRONELLOL
• (+)-Citronellol
• (R)-(+)-β-Citronellol
• D-Citronellol
• (3R)-3,7-dimethyloct-6-en-1-ol
• UNII-P01OUT964K
• (R)-3,7-Dimethyl-6-octen-1-ol
• (R)-Citronellol
• (R)-beta-Citronellol
• +Expand

• MDL： MFCD00063215
• InChIKey： QMVPMAAFGQKVCJ-SNVBAGLBSA-N
• Inchi： InChI=1S/C10H20O/c1-9(2)5-4-6-10(3)7-8-11/h5,10-11H,4,6-8H2,1-3H3/t10-/m1/s1
• SMILES： OCC[C@@H](CC/C=C(/C)\C)C

Computed Properties

• Exact Mass: 156.15100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 156.151
• Heavy Atom Count: 11
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.75130
• PSA: 20.23000
• Refractive Index: n20/D 1.456(lit.)
• Boiling Point: 112-113 °C/12 mmHg(lit.)
• Melting Point: 225-226 ºC
• Vapor Pressure: ~0.02 mmHg ( 25 °C)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]19/D +5.3°, neat
• Density: 0.857 g/mL at 25 °C(lit.)

D-Citronellol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3082
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

D-Citronellol Customs Data

• HS CODE：2905290000
• Customs Data：

  China Customs Code:

  2905290000

  Overview:

  2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%